Cas no 2736-37-0 (Isobutyryl Bromide)

• Product Name: Isobutyryl Bromide
• CAS No: 2736-37-0
• Molecular Formula: C₄H₇OBr
• Molecular Weight: 151.00178
• MDL: MFCD00059468
• CID: 253606
• PubChem ID: 87571512

Isobutyryl Bromide Properties

Names and Identifiers

• Propanoyl bromide,2-methyl-
• Isobutyryl Bromide
• 2-methylpropanoyl bromide
• 2-methyl-propanoyl bromide
• 2-methylpropionyl bromide
• ICNCZFQYZKPYMS-UHFFFAOYSA
• Isobutyrbromid
• Isobutyrylbromid
• Propanoyl bromide,2-methyl

• MDL： MFCD00059468
• InChIKey： ICNCZFQYZKPYMS-UHFFFAOYSA-N
• Inchi： InChI=1S/C4H7BrO/c1-3(2)4(5)6/h3H,1-2H3
• SMILES： CC(C)C(=O)Br

Computed Properties

• Exact Mass: 149.96800
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 1
• Heavy Atom Count: 6
• Complexity: 58.6
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 1.9
• Tautomer Count: nothing
• Surface Charge: 0

Experimental Properties

• LogP: 1.56390
• PSA: 17.07000
• Refractive Index: 1.4480 to 1.4520
• Boiling Point: 117°C
• Color/Form: Not available
• Solubility: Not available
• Density: 1,41 g/cm3